4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline CAS number
4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline CAS number
Technical Whitepaper: 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline in Advanced Drug Design
Executive Summary
The rational design of small-molecule therapeutics increasingly relies on highly specialized fluorinated building blocks to navigate the complex landscape of metabolic stability, lipophilicity, and target affinity. 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline (CAS: 1249874-13-2) represents a sophisticated structural motif utilized in modern medicinal chemistry[1]. By integrating a heavily deactivated, halogenated phenyl ring with a strongly electron-withdrawing trifluoroethyl group, this intermediate provides profound physicochemical advantages, particularly in the development of antimalarials and anti-inflammatory agents.
As a Senior Application Scientist, I have structured this guide to dissect the structural rationale, provide field-proven synthetic methodologies, and explore the advanced therapeutic applications of this critical compound.
Physicochemical Profiling & Pharmacophore Rationale
The strategic incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery, enhancing bioavailability and blocking metabolic degradation[2]. The specific substitution pattern of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is not arbitrary; it is a masterclass in pharmacophore optimization.
-
The 4-Chloro Substitution: The para-chlorine atom serves a dual purpose. First, it provides significant lipophilic bulk (increasing LogP) to tightly occupy hydrophobic pockets within target proteins. Second, it acts as a metabolic shield, completely blocking para-hydroxylation by Cytochrome P450 (CYP450) enzymes.
-
The 3-Fluoro Substitution: Fluorine at the meta position exerts a strong inductive electron-withdrawing effect (-I effect). This pulls electron density away from the aniline nitrogen, significantly lowering its pKa. A less basic amine translates to reduced hERG channel liability (cardiotoxicity) and improved passive membrane permeability.
-
The N-(2,2,2-Trifluoroethyl) Group: Standard N-alkyl groups (like ethyl or methyl) are highly susceptible to oxidative N-dealkylation. The -CF3 group strongly resists oxidation due to the strength of the C-F bond. Furthermore, the electron-deficient nature of the adjacent -CH2- group destabilizes the radical/cation intermediates required for CYP-mediated cleavage, ensuring prolonged half-life in vivo.
Table 1: Physicochemical and Structural Properties
| Property | Value | Structural Implication |
| Chemical Name | 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline | Standard IUPAC nomenclature. |
| CAS Number | 1249874-13-2 | Unique registry identifier[1]. |
| Molecular Formula | C8H6ClF4N | High halogen-to-carbon ratio[1]. |
| Molecular Weight | 227.59 g/mol | Low MW, ideal for fragment-based design. |
| Exact Mass | 227.0125 Da | Target m/z for high-resolution MS validation. |
| Physical State | Pale yellow to off-white oil/solid | Typical for heavily halogenated anilines. |
Synthetic Methodologies & Protocols
Synthesizing N-trifluoroethylated anilines presents a unique kinetic challenge. Standard alkyl halides (e.g., 2,2,2-trifluoroethyl chloride) are virtually unreactive toward nucleophilic substitution. The strong electron-withdrawing -CF3 group severely destabilizes the developing positive charge in the SN2 transition state. Consequently, highly reactive electrophiles or specialized activation reagents are mandatory.
Protocol A: Direct Electrophilic Alkylation via Triflate
This protocol utilizes 2,2,2-trifluoroethyl trifluoromethanesulfonate (triflate), an exceptionally potent electrophile, to overcome the poor nucleophilicity of the deactivated 4-chloro-3-fluoroaniline[3].
-
Causality: N,N-Diisopropylethylamine (DIPEA) is selected over triethylamine because its steric hindrance prevents it from acting as a competing nucleophile against the highly reactive triflate. Toluene or DMF is used to stabilize the polar transition state.
-
Step-by-Step Workflow:
-
Charge a dry, argon-purged Schlenk flask with 4-chloro-3-fluoroaniline (1.0 eq, 10 mmol) and anhydrous DMF (20 mL).
-
Add DIPEA (1.5 eq, 15 mmol) to the solution to serve as an acid scavenger.
-
Cool the reaction to 0 °C using an ice bath. Dropwise add 2,2,2-trifluoroethyl trifluoromethanesulfonate (1.1 eq, 11 mmol) to control the initial exothermic reaction.
-
Seal the vessel and heat to 75 °C for 48–72 hours. Note: The deactivated nature of the substrate requires extended thermal activation[3].
-
Self-Validation: Monitor the reaction via LC-MS. The disappearance of the starting material (m/z 146.0) and the emergence of the product peak ([M+H]+ at m/z 228.0) confirms conversion.
-
Quench the reaction with saturated aqueous NaHCO3 (50 mL) and extract with Ethyl Acetate (3 x 30 mL).
-
Dry the combined organic layers over anhydrous Na2SO4, concentrate under reduced pressure, and purify via silica gel chromatography (Hexanes/EtOAc gradient).
-
Protocol B: Transition-Metal-Free N-Fluoroalkylation (TTFET Method)
An innovative, milder alternative utilizes 2,4,6-tris(2,2,2-trifluoroethoxy)-1,3,5-triazine (TTFET) as a fluoroalkylating agent, avoiding the generation of highly corrosive triflic acid[4].
-
Causality: The electron-deficient triazine ring activates the trifluoroethoxy groups, making them susceptible to nucleophilic attack by the aniline.
-
Step-by-Step Workflow:
-
Dissolve TTFET (1.0 eq) in anhydrous DMF to achieve a 0.3 M concentration.
-
Add 4-chloro-3-fluoroaniline (1.0 eq) at room temperature.
-
Elevate the temperature to 100 °C and stir for 10–12 hours.
-
Self-Validation: The reaction mixture will transition to a deep yellow/orange hue as cyanuric acid byproducts are formed[4].
-
Cool to room temperature and dilute with water (equal volume to DMF) to precipitate the triazine byproducts.
-
Extract with EtOAc, wash the organic layer extensively with brine to remove residual DMF, and purify via flash chromatography.
-
Mechanistic Pathway Visualization
The following diagram illustrates the logical flow and causality of the SN2 transition state during the direct alkylation protocol.
Fig 1: SN2 Mechanistic pathway for the N-trifluoroethylation of 4-chloro-3-fluoroaniline.
Therapeutic Applications & Case Studies
The unique steric and electronic profile of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline has made it a highly sought-after moiety in advanced drug discovery programs.
Antimalarial Development (Targeting PfATP4): In the optimization of 2,3-dihydroquinazolinone-3-carboxamides as antimalarials targeting the Plasmodium falciparum P-type ATPase (PfATP4), the exocyclic aryl ring is critical for activity. Researchers utilized various halogenated anilines to probe the structure-activity relationship (SAR). The integration of the 4-chloro-3-fluoro substitution pattern was rigorously evaluated to balance lipophilic efficiency (LipE) with metabolic stability, ensuring the compound could survive hepatic first-pass metabolism while maintaining high potency (EC50 in the low nanomolar range) against the parasite[5].
Hematopoietic Prostaglandin D Synthase (H-PGDS) Inhibitors: In the pursuit of treatments for Duchenne Muscular Dystrophy and severe neuroinflammation, H-PGDS inhibitors have shown immense promise. 4-chloro-3-fluoroaniline derivatives are utilized as core building blocks to synthesize quinoline-3-carboxamides. The subsequent N-trifluoroethylation of these scaffolds is employed specifically to prevent rapid in vivo N-dealkylation, a common metabolic liability that otherwise truncates the drug's half-life and efficacy[3].
References
-
Title: 1249874-13-2 | 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline Source: aablocks.com URL: [Link]
-
Title: Transition metal-free N-fluoroalkylation of amines using cyanurate activated fluoroalcohols Source: The Royal Society of Chemistry URL: [Link]
- Title: WO2017103851A1 - Quinoline-3-carboxamides as h-pgds inhibitors Source: Google Patents URL
-
Title: Optimization of 2,3-Dihydroquinazolinone-3-carboxamides as Antimalarials Targeting PfATP4 Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]
